Cas no 2088856-12-4 (2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2088856-12-4
• MF: C₁₅H₂₀BF₃O₄
• MW: 332.12
• CID: 5076490
• Update Time: 2025-05-21

2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H20BF3O4/c1-13(2)14(3,4)23-16(22-13)11-8-10(15(17,18)19)6-7-12(11)21-9-20-5/h6-8H,9H2,1-5H3
• InChI Key： UDZRVPHALFOJAT-UHFFFAOYSA-N
• SMILES： C1(C=C(B2OC(C)(C)C(C)(C)O2)C(OCOC)=CC=1)C(F)(F)F

Additional information on 2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2-(Methoxymethoxy)-5-(Trifluoromethyl)Phenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane: A Comprehensive Overview

The compound 2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2088856-12-4) is a highly specialized organic molecule with significant applications in the fields of boron chemistry, medicinal chemistry, and materials science. This compound is notable for its unique structural features and its potential as a versatile building block in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of this compound consists of a dioxaborolane ring system fused with a substituted phenyl group. The phenyl ring is decorated with a methoxymethoxy substituent at the 2-position and a trifluoromethyl group at the 5-position. These substituents confer the molecule with both electronic and steric properties that are highly desirable in various chemical reactions. The dioxaborolane moiety itself is a boron-containing heterocycle that has gained considerable attention due to its role in Borylation reactions, particularly in the context of cross-coupling chemistry.

Recent studies have highlighted the importance of this compound in the development of novel boronic esters for use in Suzuki-Miyaura coupling reactions. These reactions are pivotal in the construction of complex organic molecules, including those relevant to drug discovery and development. The presence of the trifluoromethyl group enhances the stability and reactivity of the boronic ester moiety, making it an ideal candidate for use in challenging synthetic scenarios.

In addition to its role in cross-coupling chemistry, this compound has also been explored for its potential in bioconjugation chemistry. The methoxymethoxy substituent provides a site for further functionalization, enabling the attachment of biomolecules such as peptides or nucleic acids. This capability opens up new avenues for the development of bioconjugates with applications in diagnostics and therapy.

The synthesis of 2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by protection of the hydroxyl group as a methoxymethoxy ether using standard protecting group chemistry. The final step involves the formation of the dioxaborolane ring through a coupling reaction with an appropriate boronic acid or ester derivative.

The unique combination of functional groups present in this molecule makes it an attractive candidate for further exploration in various chemical and biochemical contexts. Its ability to participate in multiple types of chemical transformations underscores its versatility as a synthetic intermediate. Moreover, ongoing research into its properties continues to uncover new applications and insights into its behavior under different reaction conditions.

In conclusion, 2-(2-(methoxymethoxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a significant advancement in modern organic chemistry. Its structural features and reactivity make it an invaluable tool for researchers working at the forefront of drug discovery and materials science. As our understanding of this compound continues to grow, so too does its potential to contribute to groundbreaking advancements across multiple disciplines.